N-(3-carbamoyl-5-phenylthiophen-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-3-carboxamide

• IUPAC Name: N-(3-carbamoyl-5-phenylthiophen-2-yl)-1-(4-methoxyphenyl)sulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C24H25N3O5S2/c1-32-18-9-11-19(12-10-18)34(30,31)27-13-5-8-17(15-27)23(29)26-24-20(22(25)28)14-21(33-24)16-6-3-2-4-7-16/h2-4,6-7,9-12,14,17H,5,8,13,15H2,1H3,(H2,25,28)(H,26,29)
• InChI Key: QILRFJYJXOPHOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)NC3=C(C=C(S3)C4=CC=CC=C4)C(=O)N
• Molecular Formula: C24H25N3O5S2
• Molecular Weight: 499.6 g/mol

Description

N-(3-carbamoyl-5-phenylthiophen-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C24H25N3O5S2 and its molecular weight is 499.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

• Synthesis of N-acylaminoalkyl Sulfones

  The synthesis of N-acylaminoalkyl sulfones from N-acyl-α-amino acids or N-alkylamides involves reactions that could be relevant for synthesizing derivatives of N-(3-carbamoyl-5-phenylthiophen-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-3-carboxamide. These methods highlight the versatility of sulfone chemistry in modifying the structure of complex molecules (Adamek et al., 2014).

• Anticancer Activity of Piperidine Sulfonamides

  Novel piperidine sulfonamides have been synthesized and evaluated for their in vitro anticancer activity. This suggests that compounds with a similar structural framework to this compound could be explored for their potential anticancer properties (Szafrański & Sławiński, 2015).

• Drug Candidate for Alzheimer’s Disease

  Research on heterocyclic piperidinyl-oxadiazole derivatives as potential drug candidates for Alzheimer’s disease indicates the potential of piperidine derivatives in therapeutic applications. This highlights the possibility of researching this compound for neurological applications (Rehman et al., 2018).

• Serotonin 4 Receptor Agonists

  Benzamide derivatives with piperidine moieties have been synthesized and evaluated as potent serotonin 4 receptor agonists. This suggests potential research into the effects of similar compounds on gastrointestinal motility, indicating a possible application of this compound in gastrointestinal research (Sonda et al., 2004).

• PET Radiotracers for CB1 Cannabinoid Receptors

  The synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide as a PET radiotracer highlights the potential of piperidine-carboxamide derivatives in developing tracers for medical imaging, particularly for studying cannabinoid receptors (Katoch-Rouse & Horti, 2003).